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Compound of Interest

Compound Name: MG149

Cat. No.: B15607072

Get Quote

Essential Safety and Handling Guide for MG149
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

histone acetyltransferase (HAT) inhibitor, MG149 (CAS 1243583-85-8). Given the conflicting

information in available Safety Data Sheets (SDS), with some classifying the compound as

non-hazardous while others warn of potential irritation and harm, a cautious approach is

paramount.[1][2] The toxicological properties of this compound are not fully known.[2]

Therefore, it is prudent to treat MG149 as a potentially hazardous substance and adhere to

stringent safety protocols.[3]

Personal Protective Equipment (PPE)
Consistent use of appropriate personal protective equipment is the first line of defense against

potential exposure. The following table summarizes the recommended PPE for various

laboratory activities involving MG149.
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Activity Required PPE Notes

Receiving and Unpacking
- Nitrile gloves- Lab coat-

Safety glasses

Inspect packaging for any

signs of damage or leakage.

Weighing and Aliquoting (Solid

Form)

- Nitrile gloves (double-gloving

recommended)- Lab coat-

Chemical splash goggles-

Respiratory protection (N95 or

higher)

All handling of solid MG149

should be performed in a

certified chemical fume hood to

prevent inhalation of airborne

particles.[2]

Solubilizing and Diluting
- Nitrile gloves- Lab coat-

Chemical splash goggles

Perform in a well-ventilated

area, preferably a chemical

fume hood.

Cell Culture and In Vitro

Assays

- Nitrile gloves- Lab coat-

Safety glasses

Standard sterile cell culture

techniques should be followed.

Spill Cleanup

- Nitrile gloves (double-gloving

recommended)- Lab coat-

Chemical splash goggles-

Respiratory protection (as

needed)

Refer to the spill response plan

for detailed procedures.

Waste Disposal
- Nitrile gloves- Lab coat-

Safety glasses

Handle all waste as potentially

hazardous.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling MG149 from receipt to disposal is critical for maintaining a

safe laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the packaging for any damage. If the container is

compromised, do not open it and consult your institution's environmental health and safety

(EHS) office.

Storage: MG149 is typically supplied as a crystalline solid and should be stored at -20°C for

long-term stability.[3] Keep the container tightly sealed in a dry place.
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Preparation of Stock Solutions
Solubility: MG149 is soluble in organic solvents such as DMSO, ethanol, and DMF at

approximately 30 mg/mL.[3] It is sparingly soluble in aqueous buffers.[3]

Procedure for Aqueous Solutions: To prepare an aqueous solution, first dissolve MG149 in a

minimal amount of a suitable organic solvent (e.g., ethanol) and then dilute with the aqueous

buffer of choice.[3] Aqueous solutions are not recommended for storage for more than one

day.[3]

Safety: All preparations should be carried out in a chemical fume hood. Wear appropriate

PPE as outlined in the table above.

Experimental Use
Cell Culture: When adding MG149 to cell cultures, use appropriate sterile techniques within

a biological safety cabinet.

Documentation: Maintain accurate records of the amount of MG149 used and its final

concentration in all experiments.

Disposal Plan
Proper disposal of MG149 and all contaminated materials is crucial to prevent environmental

contamination and potential health risks.

Waste Segregation and Collection
Solid Waste: All disposable labware that has come into contact with MG149 (e.g., pipette

tips, tubes, gloves, bench paper) should be considered contaminated and collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of MG149 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not pour MG149 solutions down

the drain.

Sharps: Needles, syringes, or other sharps contaminated with MG149 must be disposed of

in a designated sharps container that is also labeled as hazardous waste.
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Disposal Procedure
Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of

the chemical (MG149), and the primary hazard (e.g., "Chemical Waste," "Cytotoxic Waste").

Storage of Waste: Store hazardous waste in a designated, secure area away from general

lab traffic until it can be collected by your institution's EHS department.

Institutional Guidelines: Follow all local and institutional regulations for the disposal of

chemical and potentially cytotoxic waste. Contact your EHS office for specific guidance on

waste pickup and disposal procedures.

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of MG149.
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MG149 Safe Handling and Disposal Workflow
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Caption: Workflow for the safe handling of MG149 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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